Cas no 2228329-94-8 (2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol)

• Product Name: 2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol
• CAS No: 2228329-94-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6109565
• PubChem ID: 129254010
• Update Time: 2025-05-20

2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol
• 2228329-94-8
• SCHEMBL18995456
• EN300-1765536

• Inchi： 1S/C10H13NO4S/c1-14-9-5-7(3-4-16)8(11(12)13)6-10(9)15-2/h5-6,16H,3-4H2,1-2H3
• InChI Key： KECJNCMVHNEEHN-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.3Ų

Additional information on 2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol

Comprehensive Overview of 2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol (CAS No. 2228329-94-8)

2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol (CAS No. 2228329-94-8) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This thiol derivative features a unique nitrophenyl core with dimethoxy substitutions, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting oxidative stress-related pathways, a hot topic in neurodegenerative disease research.

The compound's electron-rich aromatic system and thiol functionality enable diverse chemical modifications, aligning with current trends in click chemistry and bioconjugation. Its photolabile properties (due to the nitro group) have sparked interest in light-responsive drug delivery systems – a rapidly growing field addressing precision medicine challenges. Recent studies suggest potential applications in developing smart materials that respond to environmental stimuli, a key focus area in sustainable chemistry.

From a synthetic chemistry perspective, 2228329-94-8 serves as a valuable building block for heterocyclic compounds, particularly in constructing benzothiazole and benzoxazole scaffolds prevalent in FDA-approved drugs. The methoxy groups enhance solubility while the thiol moiety provides nucleophilic reactivity – features highly sought after in fragment-based drug design. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with special attention to the thiol proton's distinctive chemical shift.

In material science applications, this compound shows promise for modifying gold nanoparticle surfaces through Au-S bonding, a technique crucial for biosensor development. Its aromatic-thiol hybrid structure combines the stability of phenyl rings with the reactivity of sulfhydryl groups – an ideal combination for creating self-assembled monolayers (SAMs). These properties address current demands in nanotechnology and molecular electronics, particularly for designing organic semiconductors with tailored conductivity.

Storage and handling recommendations for 2-(4,5-dimethoxy-2-nitrophenyl)ethane-1-thiol emphasize protection from oxidation and light exposure, typically requiring argon atmosphere and amber glass containers. The compound's stability profile makes it suitable for high-throughput screening applications, where consistent performance under various conditions is paramount. Recent patent literature reveals growing interest in its use for developing fluorescence quenchers and molecular probes in diagnostic assays.

Environmental and safety assessments indicate that proper waste management protocols should be followed during laboratory use, particularly for sulfur-containing byproducts. The compound's biodegradation pathways are currently under investigation as part of broader efforts to develop green chemistry alternatives. Its relatively low ecological toxicity compared to similar aromatic thiols makes it an attractive candidate for sustainable industrial applications.

Future research directions for CAS No. 2228329-94-8 may explore its potential in catalytic systems, particularly as a ligand for transition metal complexes. The nitro group's redox activity combined with the thiol's metal-binding capacity creates opportunities in homogeneous catalysis. Additionally, computational studies are investigating its electronic structure to predict novel applications in organic photovoltaics and electroluminescent materials.